(3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride

• Molecular Formula: C4H8ClNO2S
• Molecular Weight: 169.63 g/mol
• IUPAC Name: (3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride
• InChI: InChI=1S/C4H7NO2S.ClH/c5-4-1-2-8(6,7)3-4;/h1-2,4H,3,5H2;1H/t4-;/m1./s1
• InChI Key: LKFDPRBLUFZFJH-PGMHMLKASA-N
• Isomeric SMILES: C1[C@@H](C=CS1(=O)=O)N.Cl
• Canonical SMILES: C1C(C=CS1(=O)=O)N.Cl

Description

(3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride is a chemical compound with a unique structure that includes a thiophene ring, an amine group, and a hydrochloride salt

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride typically involves the reaction of a thiophene derivative with an amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to consistent product quality. The use of automated systems and advanced purification techniques ensures the efficient production of the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions

(3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or thioether derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and alkyl halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired product formation.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, thioethers, and various substituted derivatives

Scientific Research Applications

(3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, the compound is studied for its potential effects on cellular processes and its interactions with biomolecules.

Medicine: The compound is investigated for its potential therapeutic properties, including its ability to modulate biological pathways and its efficacy as a drug candidate.

Industry: In industrial applications, the compound is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of (3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3R)-1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride include other thiophene derivatives and amine-containing compounds. Examples include:

• Thiophene-2-carboxamide
• 2-Aminothiophene
• Thiophene-3-carboxylic acid

Uniqueness

What sets this compound apart from similar compounds is its specific stereochemistry and the presence of both the dioxo and amine functional groups. This unique combination of features gives the compound distinct chemical and biological properties, making it a valuable molecule for research and industrial applications.